Cas no 2375269-22-8 (4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride)

• Product Name: 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride
• CAS No: 2375269-22-8
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• CID: 6321217
• PubChem ID: 145874239
• Update Time: 2025-06-19

4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride
• EN300-7440029
• Z3827160287
• 2375269-22-8
• 4-[(methylamino)methyl]-1,3-dioxolan-2-one hydrochloride

• Inchi： 1S/C5H9NO3.ClH/c1-6-2-4-3-8-5(7)9-4;/h4,6H,2-3H2,1H3;1H
• InChI Key： DHVPYVHAHVKNHZ-UHFFFAOYSA-N
• SMILES： Cl.O1C(=O)OCC1CNC

Computed Properties

• Exact Mass: 167.0349209g/mol
• Monoisotopic Mass: 167.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride

Introduction to 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride (CAS No: 2375269-22-8)

4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride, identified by the CAS number 2375269-22-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrochloride salt derivative of a dioxolane-based structure has garnered attention due to its unique molecular architecture and potential biological activities. The compound’s 1,3-dioxolan-2-one core, functionalized with a methylaminomethyl side chain, presents an intriguing scaffold for further chemical modifications and biological evaluations.

The dioxolan moiety is a five-membered heterocyclic ring containing two oxygen atoms, which is known for its stability and versatility in medicinal chemistry. The presence of the methylaminomethyl group introduces a nucleophilic center that can participate in various chemical reactions, including nucleophilic substitution, addition reactions, and condensation processes. This structural feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Improved solubility often correlates with better bioavailability and pharmacokinetic properties, making it an attractive candidate for drug formulation. In recent years, there has been growing interest in developing small-molecule compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride structure offers a promising platform for such investigations.

Recent studies have highlighted the potential of dioxolane derivatives as scaffolds for drug discovery. The 1,3-dioxolan-2-one ring system has been explored in various contexts due to its ability to engage in hydrogen bonding interactions and its stability under different reaction conditions. Additionally, the methylaminomethyl substituent can serve as a handle for further derivatization, allowing chemists to tailor the compound’s properties for specific biological targets.

In the realm of medicinal chemistry, the development of novel inhibitors and activators of enzyme systems is a major focus. The 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride compound has shown promise as a precursor for designing molecules that interact with enzymes involved in metabolic pathways. For instance, modifications to the methylaminomethyl group could lead to the creation of selective inhibitors targeting enzymes such as kinases or phosphodiesterases. Such interactions are crucial for regulating cellular processes and have implications in treating conditions like diabetes and cardiovascular diseases.

The pharmacological evaluation of this compound has revealed several interesting properties. Preliminary in vitro studies suggest that derivatives of 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride may exhibit inhibitory effects on certain enzymes linked to cancer cell proliferation. The ability of the 1,3-dioxolan-2-one core to mimic natural substrates or transition states could disrupt enzymatic activity, leading to therapeutic benefits. Furthermore, the hydrochloride salt form ensures that the compound remains stable during storage and transportation, which is essential for maintaining its integrity before clinical trials.

The synthetic pathways for producing 4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride have been optimized to ensure high yield and purity. Key steps involve the condensation of appropriate precursors under controlled conditions to form the dioxolan ring system. Subsequent functionalization with the methylaminomethyl group is achieved through nucleophilic addition reactions or reductive amination processes. The final step involves converting the free base into its hydrochloride salt using standard acid-base chemistry.

The structural features of this compound make it amenable to further derivatization using various chemical methodologies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at specific positions on the 1,3-dioxolan-2-one ring. Additionally, photochemical reactions or metal-catalyzed oxidation/reduction processes can be utilized to modify the methylaminomethyl side chain into more complex functional groups.

In conclusion,4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride (CAS No: 2375269-22-8) represents a fascinating compound with potential applications in pharmaceutical research and drug development. Its unique structural composition combines stability with reactivity features that make it an excellent candidate for further exploration. As research continues to uncover new biological targets and synthetic strategies,4-(Methylaminomethyl)-1,3-dioxolan-2-one;hydrochloride may play a significant role in advancing therapeutic interventions across multiple disease areas.